Cas no 10031-55-7 (Europium(III) sulfate octahydrate)

• Product Name: Europium(III) sulfate octahydrate
• CAS No: 10031-55-7
• MF: Eu₂H₁₆O₂₀S₃
• MW: 736.238048553467
• MDL: MFCD00149704
• CID: 86270
• PubChem ID: 25021676
• Update Time: 2025-11-06

Europium(III) sulfate octahydrate Chemical and Physical Properties

Names and Identifiers

• r (REO)
• europium(3+);trisulfate;octahydrate
• DTXSID60648467
• MFCD00149704
• Europium sulfate octahydrate
• Europium(III) sulfate octahydrate
• 10031-55-7
• Europium(3+) sulfate--water (2/3/8)
• Europium Sulfate Solution
• EUROPIUM SULFATE
• EUROPIUM(III) SULFATE
• EUROPIUM SULFATE, 99.8%
• EUROPIUM SULFATE HYDRATE
• Europiumsulfateoctahydratewhitextl
• Europium(III)sulfate,REacton99.99%(REO)
• Europium(III) sulfate octahydrate, 99.99%
• europium(iii) sulfate octahydrate, reacton

• MDL： MFCD00149704
• Inchi： 1S/2Eu.3H2O4S.8H2O/c;;3*1-5(2,3)4;;;;;;;;/h;;3*(H2,1,2,3,4);8*1H2/q2*+3;;;;;;;;;;;/p-6
• InChI Key： PGDXJFDXKJLVTJ-UHFFFAOYSA-H
• SMILES： [Eu+3].[Eu+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 737.78200
• Monoisotopic Mass: 737.782
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 13
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 274A^2

Experimental Properties

• Color/Form: Light red odourless crystals
• Density: 4.95
• Melting Point: 375°C - 8H₂O
• Water Partition Coefficient: Soluble in water.
• PSA: 339.76000
• LogP: -1.28600
• Merck: 14,3904
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

Europium(III) sulfate octahydrate Security Information

• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280a;P305;P351;P338;P304;P340;P405;P501a
• Safety Instruction： S24/25
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds